Cas no 1805590-55-9 (3,4-Bis(trifluoromethyl)-2-methylmandelic acid)

• Product Name: 3,4-Bis(trifluoromethyl)-2-methylmandelic acid
• CAS No: 1805590-55-9
• MF: C₁₁H₈F₆O₃
• MW: 302.16984462738
• CID: 5002851
• Update Time: 2023-08-25

3,4-Bis(trifluoromethyl)-2-methylmandelic acid Chemical and Physical Properties

Names and Identifiers

• 3,4-Bis(trifluoromethyl)-2-methylmandelic acid

• Inchi： 1S/C11H8F6O3/c1-4-5(8(18)9(19)20)2-3-6(10(12,13)14)7(4)11(15,16)17/h2-3,8,18H,1H3,(H,19,20)
• InChI Key： VEPURIFSOWIDPR-UHFFFAOYSA-N
• SMILES： FC(C1=C(C(F)(F)F)C=CC(C(C(=O)O)O)=C1C)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 364
• XLogP3: 3
• Topological Polar Surface Area: 57.5